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A Comparative Study of the Physical Properties
of Even vs. Odd-Chain Nitriles
For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison

with Supporting Experimental Data

Straight-chain aliphatic nitriles, organic compounds featuring a cyano (-C≡N) functional group,

exhibit distinct physical properties that are influenced by the length and parity of their

hydrocarbon chains. This guide provides a comparative analysis of the melting point, boiling

point, density, and water solubility of even- versus odd-chain nitriles, supported by experimental

data. Understanding these properties is crucial for applications in solvent selection, reaction

optimization, and the design of novel pharmaceutical intermediates.

Summary of Physical Properties
The physical properties of straight-chain alkanenitriles from ethanenitrile (C2) to

dodecanenitrile (C12) are summarized in the table below. The data reveals specific trends and

an interesting alternation in melting points between nitriles with an even and an odd number of

carbon atoms.
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Nitrile Formula
Carbon
Atoms

Melting
Point (°C)

Boiling
Point (°C)

Density
(g/cm³)

Solubility
in Water (
g/100 mL)

Ethanenitril

e
CH₃CN 2 (Even) -45 82 0.786 Miscible

Propanenit

rile

CH₃CH₂C

N
3 (Odd) -92 97 0.783 10

Butanenitril

e

CH₃(CH₂)₂

CN
4 (Even) -112 116-118 0.795 3

Pentanenitr

ile

CH₃(CH₂)₃

CN
5 (Odd) -96 140 0.801 1.1

Hexanenitri

le

CH₃(CH₂)₄

CN
6 (Even) -88 164 0.809 0.5

Heptanenit

rile

CH₃(CH₂)₅

CN
7 (Odd) -64 186 0.817 0.2

Octanenitril

e

CH₃(CH₂)₆

CN
8 (Even) -46 205 0.820 Insoluble

Nonanenitri

le

CH₃(CH₂)₇

CN
9 (Odd) -34 224 0.826 Insoluble

Decanenitri

le

CH₃(CH₂)₈

CN
10 (Even) -18 242 0.829 Insoluble

Undecane

nitrile

CH₃(CH₂)₉

CN
11 (Odd) -6 254 0.818 Insoluble

Dodecane

nitrile

CH₃(CH₂)₁

₀CN
12 (Even) 4 275 0.830 Insoluble

Analysis of Physical Property Trends
Melting Point: The "Odd-Even" Effect
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A notable trend observed is the alternation of melting points, often referred to as the "odd-even"

effect. Even-chain nitriles generally exhibit higher melting points than their adjacent odd-chain

counterparts. This phenomenon is attributed to the more efficient packing of even-numbered

carbon chains in the solid crystal lattice. The symmetrical nature of even-chain molecules

allows for stronger intermolecular van der Waals forces, requiring more energy to break the

crystal structure and transition to the liquid phase.

Boiling Point
The boiling points of straight-chain nitriles consistently increase with the lengthening of the

carbon chain.[1][2] This trend is a direct consequence of the increasing strength of London

dispersion forces, a type of van der Waals force, which become more significant with larger

molecular surface area and more electrons. The strong dipole-dipole interactions resulting from

the polar cyano group also contribute to the relatively high boiling points of nitriles compared to

alkanes of similar molecular weight.[1]

Density
The density of liquid nitriles generally increases with the length of the alkyl chain. This is

because the increase in molecular weight is proportionally greater than the increase in

molecular volume as the chain extends.

Solubility in Water
The solubility of nitriles in water decreases as the hydrocarbon chain length increases.[1][2]

While the polar cyano group can form hydrogen bonds with water molecules, the nonpolar alkyl

chain becomes the dominant feature in longer nitriles, leading to diminished water solubility.[1]

Ethanenitrile is miscible with water, but solubility drops significantly with each added methylene

group.[1]

Experimental Protocols
The following are detailed methodologies for the key experiments used to determine the

physical properties cited in this guide.

Melting Point Determination (Capillary Method)
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This method involves heating a small sample in a capillary tube and observing the temperature

range over which it melts.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle (if sample is not a fine powder)

Procedure:

Ensure the sample is dry and finely powdered.

Pack the sample into the sealed end of a capillary tube to a height of 2-3 mm.

Place the capillary tube in the heating block of the melting point apparatus.

Heat the sample rapidly to a temperature approximately 15-20°C below the expected melting

point.

Decrease the heating rate to 1-2°C per minute.

Record the temperature at which the first drop of liquid appears (the beginning of the melting

range) and the temperature at which the entire sample becomes a clear liquid (the end of the

melting range).

Boiling Point Determination (Thiele Tube Method)
This micro-method is suitable for determining the boiling point of small quantities of liquid.

Apparatus:

Thiele tube filled with mineral oil

Small test tube
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Capillary tube (sealed at one end)

Thermometer

Rubber band or wire to attach the test tube to the thermometer

Heat source (e.g., Bunsen burner)

Procedure:

Add a small amount of the liquid nitrile to the small test tube.

Place the capillary tube, sealed end up, into the test tube.

Attach the test tube to the thermometer.

Immerse the assembly in the Thiele tube, ensuring the sample is below the oil level.

Gently heat the side arm of the Thiele tube.

Observe for a continuous stream of bubbles emerging from the open end of the capillary

tube.

Remove the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Density Determination (Pycnometer Method)
A pycnometer is a flask with a precisely known volume used to determine the density of a

liquid.

Apparatus:

Pycnometer

Analytical balance

Thermometer
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Water bath (for temperature control)

Procedure:

Clean and dry the pycnometer and weigh it accurately.

Fill the pycnometer with the liquid nitrile, ensuring no air bubbles are present.

Insert the stopper and allow any excess liquid to overflow through the capillary in the

stopper.

Carefully wipe the outside of the pycnometer dry.

Weigh the filled pycnometer.

Measure the temperature of the liquid.

The density is calculated by dividing the mass of the liquid (mass of filled pycnometer - mass

of empty pycnometer) by the known volume of the pycnometer.

Solubility Determination (Shake-Flask Method)
This is a standard method for determining the equilibrium solubility of a substance in a solvent.

Apparatus:

Flask with a stopper

Shaker or magnetic stirrer

Analytical balance

Filtration apparatus

Method for concentration analysis (e.g., gas chromatography, UV-Vis spectroscopy)

Procedure:

Add an excess amount of the nitrile to a known volume of water in the flask.
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Seal the flask and agitate it at a constant temperature until equilibrium is reached (typically

24-48 hours).

Allow the solution to stand to let undissolved solute settle.

Carefully withdraw a sample of the supernatant and filter it to remove any undissolved

particles.

Determine the concentration of the nitrile in the filtrate using a suitable analytical technique.

This concentration represents the solubility of the nitrile at that temperature.

Logical Flow of Comparison
The following diagram illustrates the logical workflow for the comparative study of the physical

properties of even and odd-chain nitriles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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